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Compound of Interest

Compound Name:
1-Azabicyclo[2.2.2]octane-4-

carboxamide

CAS No.: 18955-81-2

Cat. No.: B3049002

Get Quote

Executive Summary
Quinuclidine-4-carboxamide (1-azabicyclo[2.2.2]octane-4-carboxamide) represents a

privileged scaffold in medicinal chemistry, distinguished by its rigid bicyclic cage and defined

spatial arrangement of functional groups.[1] Unlike flexible aliphatic amines, the quinuclidine

core locks the nitrogen lone pair in a specific vector, enhancing receptor binding affinity—

particularly for G-protein coupled receptors (GPCRs) such as muscarinic and serotonergic (5-

HT3) targets.

This guide provides a rigorous analysis of the molecular architecture, conformational dynamics,

and physicochemical properties of quinuclidine-4-carboxamide, designed for researchers

optimizing ligand-receptor interactions.

Molecular Architecture & Geometry
The Bicyclic Cage (1-Azabicyclo[2.2.2]octane)
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The core structure is a bridged bicycle where a nitrogen atom (N1) and a carbon atom (C4)

serve as the bridgeheads, connected by three ethylene (–CH₂–CH₂–) chains.

Symmetry: The parent quinuclidine possesses

symmetry. Substitution at the 4-position with a carboxamide group desymmetrizes the
molecule to

(if the amide plane aligns with a bridge) or

(general conformation).

Rigidity: The cage structure enforces a "tied-back" conformation. Unlike triethylamine, which

can undergo umbrella inversion, the quinuclidine nitrogen is structurally constrained,

preventing inversion and maintaining a permanent dipole moment aligned with the

axis.

Structural Parameters
Based on X-ray diffraction data of analogous 4-substituted quinuclidines (e.g., quinuclidine-4-

carboxylic acid), the following geometric parameters are characteristic:
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Parameter Typical Value Description

N1–C2/6/7 Bond Length 1.47 Å
Typical

C–N bond.

C–C Cage Bonds 1.54 Å Standard alkane bond length.

C4–C(carbonyl) Bond 1.50–1.52 Å

Slightly shortened due to

hybridization of the carbonyl

carbon.

N1 Pyramidalization ~109.5°
Nearly ideal tetrahedral

geometry, enhancing basicity.

Cage Twist Angle 10–15°

The cage twists slightly from a

perfectly eclipsed geometry to

relieve torsional strain between

methylene hydrogens.

Conformational Analysis
Cage Torsion (Twist vs. Eclipsed)
While often depicted as having perfectly eclipsed ethylene bridges (boat conformation for the

constituent cyclohexane rings), the energetic minimum for the quinuclidine cage involves a

slight helical twist.

Driving Force: Relief of Pitzer strain (torsional strain) caused by eclipsed vicinal hydrogens.

Magnitude: The twist angle is approximately 10–20° relative to the

axis. This chirality is transient in the unsubstituted parent due to rapid interconversion but
can be locked or biased by bulky substituents at the 2 or 3 positions. For 4-carboxamide, the
cage remains dynamically average

-symmetric on the NMR timescale.

Amide Rotation (The Primary Degree of Freedom)
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The carboxamide group (–CONH₂) at position C4 introduces a rotatable bond between C4 and

the carbonyl carbon.

Rotational Barrier: The rotation of the amide group relative to the cage faces a steric barrier

imposed by the three neighboring methylene groups (C3, C5, C8).

Preferred Conformation: The carbonyl oxygen typically eclipses one of the C–C bonds of the

cage or bisects the angle between them to minimize steric clash with the cage protons.

Nitrogen Inversion
Constraint: The bridgehead nitrogen cannot undergo Walden inversion because the

transition state would require a planar

nitrogen, which is geometrically impossible within the strained [2.2.2] cage (violation of
Bredt’s rule principles).

Implication: The lone pair is permanently fixed pointing away from the cage, maximizing its

availability for protonation or receptor interaction.

Cage Dynamics

Amide Dynamics

Twisted Cage
(Energy Minimum)

Eclipsed Cage
(Transition State)

 ~2-3 kcal/mol barrier

Rotamer A
(C=O eclipses C-C)

Structural
Coupling

Rotamer B
(Staggered)

 Free Rotation
(Low Barrier)

Fig 1. Conformational energy landscape of Quinuclidine-4-carboxamide.
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Physicochemical Properties[1][2][3][4][5][6][7][8]
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Basicity (pKa)
The quinuclidine nitrogen is exceptionally basic for a tertiary amine due to the lack of steric

hindrance to solvation and the relief of strain upon protonation.

Parent Quinuclidine pKa: ~11.0[2]

Effect of 4-Carboxamide: The amide group is electron-withdrawing (inductive effect,

). This pulls electron density through the cage

-framework, lowering the electron density at N1.

Estimated pKa: The pKa of quinuclidine-4-carboxamide is typically 9.5 – 10.0. It remains a

strong base, ensuring it exists predominantly as a cation at physiological pH (7.4).

Hydrogen Bonding Profile
N1 (Bridgehead): Strong Hydrogen Bond Acceptor (HBA). Upon protonation, it becomes a

strong Hydrogen Bond Donor (HBD).

Amide Group:

NH₂: Dual HBD.

C=O: Strong HBA.

Crystal Packing: In the solid state, these molecules typically form extensive H-bond networks

linking the amide protons of one molecule to the bridgehead nitrogen or carbonyl oxygen of

another, often resulting in high melting points (>200°C).

Synthesis and Characterization Protocol
The synthesis typically proceeds from quinuclidine-4-carboxylic acid. The following protocol

outlines the conversion to the amide.

Synthetic Workflow
Activation: Conversion of the carboxylic acid to an acid chloride (using
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) or mixed anhydride.

Amidation: Reaction with aqueous ammonia or ammonia in dioxane.

Quinuclidine-4-carboxylic Acid
(HCl Salt)

Activation
(SOCl2, Reflux)

Acid Chloride
Intermediate

Amidation
(NH3/MeOH or NH4OH)

Quinuclidine-4-carboxamide

Fig 2. Synthetic pathway from carboxylic acid precursor.

Click to download full resolution via product page

Characterization Criteria (Self-Validating)
To verify the structure and conformation, the following spectral signatures must be observed:

¹H NMR (D₂O or CDCl₃):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3049002/docs?utm_src=pdf-body-img#molecular-structure-and-conformation-of-quinuclidine-4-carboxamide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cage Protons: The ethylene bridges appear as two distinct multiplets (AA'BB' system) due

to the magnetic anisotropy of the nitrogen and the 4-substituent. Typically, the protons

to Nitrogen appear at

3.0–3.2 ppm, and

protons appear at

1.8–2.0 ppm.

Amide Protons: Broad singlets (if in DMSO-

) around

7.0–7.5 ppm.

¹³C NMR:

C4 (Bridgehead): Characteristic quaternary carbon signal shifted downfield (~30–40 ppm)

relative to unsubstituted quinuclidine.

C=O: Carbonyl signal at ~175–180 ppm.

Mass Spectrometry: Strong

peak.

Applications in Drug Discovery[9]
Bioisosterism
Quinuclidine-4-carboxamide is often used as a rigid, lipophilic bioisostere for:

Benzamides: Replacing a phenyl ring with a quinuclidine cage increases basicity and

solubility while maintaining bulk.

Piperidines: The cage locks the conformation, reducing the entropic penalty of binding

compared to flexible piperidines.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmacological Relevance
This scaffold is prominent in antagonists for the 5-HT3 receptor (e.g., Zacopride derivatives)

and agonists for

7 nicotinic acetylcholine receptors (nAChR). The bridgehead nitrogen mimics the quaternary
ammonium of acetylcholine, while the amide moiety interacts with auxiliary binding pockets
(e.g., hydrogen bonding with serine/threonine residues).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular Structure and Conformation of Quinuclidine-
4-Carboxamide: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049002/docs#molecular-structure-and-
conformation-of-quinuclidine-4-carboxamide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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